6-(6-Ethyl-5-fluoropyrimidin-4-yl)-6-azaspiro[3.4]octane-8-carboxylic acid

• IUPAC Name: 6-(6-ethyl-5-fluoropyrimidin-4-yl)-6-azaspiro[3.4]octane-8-carboxylic acid
• InChI: InChI=1S/C14H18FN3O2/c1-2-10-11(15)12(17-8-16-10)18-6-9(13(19)20)14(7-18)4-3-5-14/h8-9H,2-7H2,1H3,(H,19,20)
• InChI Key: JLYKXYQZTFNTBB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC=N1)N2CC(C3(C2)CCC3)C(=O)O)F
• Molecular Formula: C14H18FN3O2
• Molecular Weight: 279.31 g/mol

Description

The compound contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a spiro[3.4]octane structure, which is a bicyclic compound with one atom shared between the two rings. The compound also has a carboxylic acid group, which is a functional group consisting of a carbonyl (C=O) and a hydroxyl (O-H) group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrimidine ring, the spiro[3.4]octane structure, and the carboxylic acid group. The presence of the fluorine atom on the pyrimidine ring would also be a notable feature.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the carboxylic acid group would likely make this compound acidic.

Scientific Research Applications

Antibacterial Activity

• Odagiri et al. (2013) synthesized a compound related to 6-(6-Ethyl-5-fluoropyrimidin-4-yl)-6-azaspiro[3.4]octane-8-carboxylic acid, which showed potent antibacterial activity against respiratory pathogens, including gram-positive and gram-negative bacteria, as well as multidrug-resistant strains. This research highlights the potential of this compound in treating respiratory tract infections (Odagiri et al., 2013).

Synthesis Methods

• Miyadera et al. (2000) developed efficient and practical methods to synthesize key intermediates of a novel quinolone carboxylic acid, which shares structural similarities with the compound . These methods include optical resolution and microbial reduction, indicating potential routes for synthesizing and studying 6-(6-Ethyl-5-fluoropyrimidin-4-yl)-6-azaspiro[3.4]octane-8-carboxylic acid (Miyadera et al., 2000).

Dipeptide Synthesis

• Suter et al. (2000) explored the synthesis of compounds like methyl N-(1-aza-6-oxaspiro[2.5]oct-1-en-2-yl)-L-prolinate, showcasing the utility of these compounds in peptide synthesis. This could imply that 6-(6-Ethyl-5-fluoropyrimidin-4-yl)-6-azaspiro[3.4]octane-8-carboxylic acid may be useful in the synthesis of peptides or as a building block in larger molecular structures (Suter et al., 2000).

Chemical Reactions and Properties

• Molchanov et al. (2002) studied the reaction of similar compounds with N-fluoropyridinium tetrafluoroborate, leading to the formation of various isomers. This research can be valuable in understanding the chemical reactivity and properties of 6-(6-Ethyl-5-fluoropyrimidin-4-yl)-6-azaspiro[3.4]octane-8-carboxylic acid (Molchanov et al., 2002).

Amino Acid Analogs

• Radchenko et al. (2010) synthesized amino acid analogs based on the azaspiro[3.3]heptane structure, which is similar to the compound . These novel amino acids have applications in chemistry, biochemistry, and drug design, suggesting that 6-(6-Ethyl-5-fluoropyrimidin-4-yl)-6-azaspiro[3.4]octane-8-carboxylic acid could be used in similar applications (Radchenko et al., 2010).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were to be used as a drug, its mechanism of action would depend on the biological target it interacts with.

Future Directions

Future research on this compound could involve studying its synthesis, its reactivity, its physical and chemical properties, and its potential uses. For example, it could be studied for potential use as a drug, given the presence of the pyrimidine ring, which is found in many pharmaceuticals.